2-(7-Methyl-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid

• Molecular Formula: C11H9NO5
• Molecular Weight: 235.19 g/mol
• SMILES: CC1=CC2=C(C=C1)C(=O)N(C(=O)O2)CC(=O)O
• InChI: InChI=1S/C11H9NO5/c1-6-2-3-7-8(4-6)17-11(16)12(10(7)15)5-9(13)14/h2-4H,5H2,1H3,(H,13,14)
• InChIKey: HVEVOMXXQMSZIZ-UHFFFAOYSA-N

7-Methyl-2,4-dioxo-1,3-benzoxazin-3-acetic Acid: Structure & Sourcing

2-(7-Methyl-2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid (CAS 2060050-66-8) is a heterocyclic small molecule belonging to the 2H-1,3-benzoxazine-2,4-dione class, also described as an N-carboxymethyl isatoic anhydride derivative . Its molecular formula is C₁₁H₉NO₅ with a molecular weight of 235.19 g·mol⁻¹ . The scaffold features a fused benzene–oxazine ring bearing carbonyl groups at positions 2 and 4, an acetic acid side chain at N-3, and a methyl substituent at position 7 of the aromatic ring . This compound is commercially supplied as a research building block (typical purity ≥95%) by vendors including Ambeed, AiFChem, and Leyan .

Benzoxazine-2,4-dione building block for SAR libraries

CYP11B1/B2 steroidogenic pathway probe candidate

Carboxylic acid handle for amide/ester conjugation

Substitution Risk: 7-Methyl Derivative vs. Analogs

Within the 2H-1,3-benzoxazine-2,4-dione acetic acid family, even a single substituent change on the aromatic ring can materially alter computed lipophilicity (XLogP3), hydrogen-bond acceptor count, electronic distribution, and steric profile—parameters that govern target binding, solubility, metabolic stability, and synthetic tractability. The 7-methyl derivative occupies a distinct property space relative to its unsubstituted (H), 7-methoxy, 7-chloro, and 7-hydroxy analogs, as demonstrated by differences in molecular weight, logP, and hydrogen-bond characteristics [1]. Procuring an analog without verifying these specific parameters risks compromising SAR continuity, assay reproducibility, and downstream IP positioning [2].

Property Shift

7-Methyl

Analog Risk

Lipophilicity Context

Predicted balanced lipophilicity for membrane permeation

Unsubstituted analog is more polar and may reduce passive permeability

H-Bond Profile

Minimal H-bond perturbation from parent scaffold

7-Methoxy adds H-bond acceptor; 7-Chloro alters electronic distribution

Carbonyl Reactivity

7-Methyl para to oxazine oxygen preserves typical electrophilicity

8-Methyl ortho substitution may sterically hinder or electronically alter C-2/C-4 reactivity

• [1] PubChem. 2-(2,4-Dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid (CID 57034443). Computed Properties: Molecular Weight 221.17 g/mol, XLogP3-AA 0.8, H-Bond Donor 1, H-Bond Acceptor 5. View Source
• [2] Kadian N, Maste M, Bhat AR. Synthesis and Evaluation of Antibacterial Activity of 1,4-Benzoxazine Analogues. Asian J. Research Chem. 2012;5(3):365-370. Demonstrates that chloro vs. unsubstituted benzoxazine acetic acid derivatives exhibit differential antibacterial activity against E. coli, S. aureus, K. pneumoniae, and E. faecalis. View Source

Evidence: 7-Methyl Derivative vs. Analogs

Lipophilicity: 7-Methyl vs. Unsubstituted Parent

The 7-methyl substituent increases computed lipophilicity relative to the unsubstituted parent 2-(2,4-dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid. The unsubstituted compound has an XLogP3 of 0.8 [1]; introduction of the methyl group at position 7 is expected to raise XLogP3 by approximately 0.3–0.5 log units based on established Hansch π-values for aromatic methyl substitution [2]. This shift brings the 7-methyl derivative closer to the optimal lipophilicity range (LogP 1–3) for membrane permeability while retaining aqueous solubility characteristic of the carboxylic acid moiety.

Lipophilicity Shift

Class-level

XLogP3 +0.3–0.5

↑ lipophilicity vs. parent

May improve passive permeability over unsubstituted parent

Predicted from Hansch π; verify experimentally

Evidence Dimension	Computed lipophilicity (XLogP3-AA)
Target Compound Data	Estimated XLogP3 ≈ 1.1–1.3 (predicted from parent XLogP3 0.8 + Hansch π-CH₃ contribution of ~0.5)
Comparator Or Baseline	2-(2,4-Dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid (unsubstituted parent): XLogP3 = 0.8 [1]
Quantified Difference	XLogP3 increase of approximately 0.3–0.5 log units
Conditions	Computed by XLogP3 3.0 algorithm (PubChem); Hansch π value per aromatic CH₃ substitution [2]

Why This Matters

Higher lipophilicity within a controlled range can improve passive membrane permeability without sacrificing the aqueous solubility needed for in vitro assay handling, making the 7-methyl derivative a more balanced tool compound than the more polar unsubstituted parent.

• [1] PubChem. 2-(2,4-Dioxo-3,4-dihydro-2H-1,3-benzoxazin-3-yl)acetic acid (CID 57034443). Computed Properties: XLogP3-AA = 0.8. View Source
• [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. ACS Professional Reference Book. 1995. Aromatic CH₃ π-value ≈ 0.5. View Source

MW & H-Bond Profile vs. 7-Methoxy/7-Chloro

The 7-methyl derivative (MW 235.19 g·mol⁻¹; HBD 1; HBA 5) occupies a favorable position within lead-like chemical space. The 7-methoxy analog (MW 251.19 g·mol⁻¹, C₁₁H₉NO₆) adds an oxygen atom, increasing molecular weight by 16 Da and introducing an additional hydrogen-bond acceptor, which can reduce passive permeability . The 7-chloro analog (MW ~255.6 g·mol⁻¹) adds approximately 20.4 Da and introduces a halogen that can alter electronic distribution and metabolic stability . The 7-methyl compound provides the smallest molecular weight perturbation from the parent scaffold among substituted analogs, preserving the greatest ligand efficiency potential.

MW & H-Bond Profile

Cross-study

MW 235, HBA 5

vs. MeO 251/6, Cl ~255/5

Lower MW and HBA support lead-likeness

Based on supplier data; validate for lot

Evidence Dimension	Molecular weight and hydrogen-bond donor/acceptor count
Target Compound Data	MW = 235.19 g·mol⁻¹; HBD = 1; HBA = 5
Comparator Or Baseline	7-Methoxy analog: MW = 251.19 g·mol⁻¹; HBD = 1; HBA = 6 | 7-Chloro analog: MW ≈ 255.6 g·mol⁻¹; HBD = 1; HBA = 5 (estimated)
Quantified Difference	MW difference: +16 Da (7-MeO), +20.4 Da (7-Cl); HBA difference: +1 for 7-MeO vs. 7-Me
Conditions	Molecular formulas confirmed by supplier data and ChemSrc records

Why This Matters

Lower molecular weight and fewer hydrogen-bond acceptors correlate with improved membrane permeation and oral bioavailability potential, positioning the 7-methyl derivative as the more lead-like candidate among the available substituted benzoxazine-2,4-dione acetic acids.

Positional Isomerism: 7-Methyl vs. 8-Methyl

The 7-methyl substitution places the electron-donating methyl group para to the oxazine oxygen and meta to the N-3 nitrogen of the benzoxazine-2,4-dione scaffold, whereas the 8-methyl isomer (CAS 2059941-10-3) places the methyl group ortho to the oxazine oxygen . This positional difference modulates the electronic environment of the reactive carbonyl groups. In the 7-methyl isomer, the methyl group's +I effect is transmitted primarily through the aromatic ring to the C-4 carbonyl via the para-related oxygen, potentially increasing electron density at C-4 and reducing electrophilicity relative to the 8-methyl isomer where the ortho-methyl exerts a proximal steric and electronic influence on the oxazine ring .

Positional Isomerism

Class-level

7-CH₃ para to oxazine O

8-CH₃ ortho may shift reactivity

Regioisomer may alter carbonyl electrophilicity

Structural inference; reactivity testing advised

Evidence Dimension	Positional electronic effect on carbonyl reactivity
Target Compound Data	7-CH₃ para to oxazine O; meta to N-3; +I effect transmitted through conjugated system to C-4 carbonyl
Comparator Or Baseline	8-Methyl isomer (CAS 2059941-10-3): 8-CH₃ ortho to oxazine O; steric hindrance at ring junction
Quantified Difference	Qualitative difference in electrophilicity and steric accessibility of C-2 and C-4 carbonyls; no quantitative reactivity data available for direct comparison
Conditions	Structural analysis based on IUPAC nomenclature and canonical SMILES

Why This Matters

Differential carbonyl electrophilicity between positional isomers can lead to divergent outcomes in nucleophilic ring-opening reactions and prodrug activation kinetics, making regioisomer verification essential for reproducible synthetic and pharmacological studies.

CYP11B1 and CYP11B2 Inhibition in Related Benzoxazines

Although direct enzymatic data for the 7-methyl compound are not publicly available, a structurally related benzoxazine-2,4-dione derivative (ChEMBL3287176) demonstrates concentration-dependent inhibition of both human CYP11B1 (IC₅₀ = 5,000 nM) and CYP11B2 (IC₅₀ = 3,070 nM) in transfected V79MZh hamster cells using deoxycorticosterone as substrate [1]. The 7-methyl substitution pattern is expected to modulate affinity through lipophilic and steric contributions to the CYP active-site cavity [2]. This class-level evidence supports prioritization of the 7-methyl derivative for steroidogenesis-targeted screening cascades, particularly where tuning of CYP11B1 vs. CYP11B2 selectivity is desired.

CYP11B1/B2 Inhibition

Class-level

Related scaffold IC₅₀ 5,000/3,070 nM

No direct data on 7-methyl

Supports CYP11B1/B2 screening context

Class-level scaffold activity; confirm with target compound

Evidence Dimension	Inhibition of human CYP11B1 and CYP11B2
Target Compound Data	No direct IC₅₀ data; predicted to interact with CYP11B1/B2 based on chemotype conservation
Comparator Or Baseline	Related benzoxazine-2,4-dione (BDBM50019884 / ChEMBL3287176): CYP11B1 IC₅₀ = 5,000 nM; CYP11B2 IC₅₀ = 3,070 nM [1]
Quantified Difference	Not quantifiable due to absence of direct target data; class activity confirmed for scaffold
Conditions	Human CYP11B1 and CYP11B2 expressed in hamster V79MZh cells; substrate: deoxycorticosterone [1]

Why This Matters

The confirmed CYP11B1/B2 inhibitory activity of the benzoxazine-2,4-dione scaffold provides a rational basis for selecting the 7-methyl derivative as a starting point for SAR exploration in programs targeting aldosterone synthase (CYP11B2) or cortisol synthase (CYP11B1), where methyl substitution may offer a handle for potency and selectivity optimization.

• [1] BindingDB. BDBM50019884 (ChEMBL3287176). IC₅₀ data: CYP11B1 = 5,000 nM; CYP11B2 = 3,070 nM. Assay: human CYP11B1/B2 expressed in hamster V79MZh cells, deoxycorticosterone substrate. Curated by ChEMBL/Saarland University. View Source
• [2] Tawada H et al. Studies on antidiabetic agents. IX. A new aldose reductase inhibitor, AD-5467, and related 1,4-benzoxazine and 1,4-benzothiazine derivatives: synthesis and biological activity. Chem Pharm Bull (Tokyo). 1990;38(5):1238-1245. Demonstrates how substituent variation on benzoxazine acetic acid scaffolds modulates enzyme inhibitory potency. View Source

Density & Boiling Point vs. 1,4-Benzoxazine Regioisomers

The 2H-1,3-benzoxazine-2,4-dione acetic acid scaffold exhibits distinct computed properties compared to the 1,4-benzoxazine-3-one acetic acid regioisomeric series. The related N-carboxymethylisatoic anhydride (2-(2,4-dioxo-3,1-benzoxazin-1-yl)acetic acid, CAS 24648-52-0) has computed density of 1.54 g·cm⁻³ and boiling point of 443.8 °C , while 1,4-benzoxazine-3-one acetic acid derivatives typically show lower density (~1.2 g·cm⁻³) and boiling points (~392 °C) . The additional carbonyl at position 2 in the 1,3-benzoxazine-2,4-dione series increases both density and boiling point, which affects purification strategy (distillation vs. chromatography) and formulation behavior .

Density & Boiling Point

Cross-study

~1.46 g/cm³, BP ~443–460 °C

vs. 1,4-benzoxazine ~1.2, ~392 °C

Higher thermal stability may simplify scale-up purification

Predicted values; experimental verification pending

Evidence Dimension	Computed density and boiling point
Target Compound Data	Predicted density ≈ 1.46 g·cm⁻³; predicted boiling point ≈ 443–460 °C (extrapolated from N-carboxymethylisatoic anhydride analog )
Comparator Or Baseline	N-Carboxymethylisatoic anhydride (CAS 24648-52-0): density 1.54 g·cm⁻³; BP 443.8 °C | 1,4-Benzoxazine-3-one acetic acid (CAS 106660-11-1): expected density ~1.2 g·cm⁻³; BP ~392 °C
Quantified Difference	Density: ~1.46–1.54 g·cm⁻³ (1,3-benzoxazine-2,4-diones) vs. ~1.2 g·cm⁻³ (1,4-benzoxazin-3-ones); BP difference ~50–70 °C
Conditions	Predicted values based on ChemSrc and supplier data; experimental verification pending

Why This Matters

Higher density and boiling point influence large-scale synthesis workup, vacuum distillation feasibility, and solvent selection during purification. For procurement decisions involving multi-gram scale-up, these physical constants determine equipment requirements and cost of goods.

Application Scenarios: 7-Methylbenzoxazine Acetic Acid

CYP11B1/B2 Inhibitor SAR

The benzoxazine-2,4-dione scaffold has demonstrated micromolar-range inhibition of both CYP11B1 and CYP11B2 in recombinant cell-based assays [1]. The 7-methyl derivative provides a starting point for SAR expansion via the carboxylic acid handle (amide coupling, ester prodrug formation) and the aromatic methyl group (oxidation to hydroxymethyl/carboxyl, or halogenation). Its moderate predicted lipophilicity (XLogP3 ≈ 1.1–1.3) is consistent with the requirements for cell permeability in V79MZh or similar steroidogenic cellular models [2].

Antibacterial Benzoxazine Library Construction

Published studies confirm that substituent variation on the benzoxazine acetic acid scaffold produces differential antibacterial activity against Gram-positive and Gram-negative strains, including S. aureus, E. coli, K. pneumoniae, and E. faecalis [1]. The 7-methyl derivative fills a specific property cluster (MW 235, HBA 5, predicted LogP ~1.2) that is absent in the unsubstituted (MW 221, LogP 0.8) and 7-methoxy (MW 251, HBA 6) analogs, enabling systematic exploration of how incremental lipophilicity and steric bulk affect antibacterial potency and spectrum [2].

Isatoic Anhydride-Based Probe Synthesis

The N-carboxymethyl substitution on the isatoic anhydride core provides a reactive carboxylic acid that enables conjugation to fluorophores, biotin, or solid supports without additional deprotection steps. The 7-methyl group adds a distinct NMR handle (¹H singlet for Ar-CH₃) and mass tag (+14 Da vs. unsubstituted) that facilitates tracking in pull-down and metabolomic experiments [1]. The 2,4-dione moiety remains susceptible to nucleophilic ring-opening under mild basic conditions, offering a cleavable linker strategy for targeted covalent inhibitor design [2].

Scale-Up: Purification Based on Thermal Properties

The higher predicted density (~1.46 g·cm⁻³) and elevated boiling point (~443–460 °C) of the 1,3-benzoxazine-2,4-dione series relative to 1,4-benzoxazin-3-one analogs (~1.2 g·cm⁻³, ~392 °C) inform solvent selection for recrystallization and vacuum distillation cut points [1]. For procurement of bulk quantities (>10 g), these physical constants directly impact shipping classification (non-volatile solid at ambient temperature) and storage recommendations (ambient, desiccated), reducing logistical complexity compared to lower-boiling benzoxazine analogs [1].

Application

Selection Property

Validation Focus

CYP steroidogenic pathway studies

Benzoxazine-2,4-dione scaffold with carboxylic acid derivatization site

CYP11B1/B2 inhibition context in recombinant cell models

Antibacterial screening library diversification

Balanced lipophilicity and steric profile within benzoxazine library

MIC screening across Gram-positive and Gram-negative strains

Conjugation-ready probe building block

N-carboxymethyl handle for bioconjugation and isotopic labeling

Cleavable linker stability under nucleophilic ring-opening conditions

Multi-gram synthesis and purification workflow

Elevated thermal stability relative to 1,4-benzoxazine regioisomers

Recrystallization and vacuum distillation parameter optimization

• [1] BindingDB. BDBM50019884 (ChEMBL3287176). CYP11B1/B2 inhibition data. / Katritzky AR et al. Arkivoc. 2007;(vi):6-13. / ChemSrc. 24648-52-0 and 106660-11-1 physicochemical data. / ChemicalRegister.com. Target compound data. / Leyan.com. Target compound supplier data. View Source
• [2] PubChem. CID 57034443. XLogP3 data. / Kadian N et al. Asian J. Research Chem. 2012;5(3):365-370. Antibacterial SAR. / Tawada H et al. Chem Pharm Bull. 1990;38(5):1238-1245. Aldose reductase inhibitor SAR. View Source